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Compound of Interest

Compound Name: Diphosphoryl chloride

Cat. No.: B042844

CAS Number: 13498-14-1 Synonyms: Pyrophosphoryl chloride, Diphosphoryl tetrachloride,
Pyrophosphoric tetrachloride

This document provides an in-depth guide to Diphosphoryl chloride, a highly reactive and
versatile inorganic compound. It is intended for researchers, scientists, and professionals in
drug development and other scientific fields who utilize phosphorus chemistry in their work.

Chemical and Physical Properties

Diphosphoryl chloride is a colorless to pale yellow liquid that is corrosive and fumes in the air.
[1][2][3] It is known for its high reactivity, especially with water, with which it reacts violently.[1]
[3][4] Due to its sensitivity to air and moisture, it must be stored in a dry, inert atmosphere to
prevent degradation.[4]
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Property Value Source
Molecular Formula ClaOsP2 [415]
Molecular Weight 251.76 g/mol [2][5][6]
Density 1.82 g/mL at 25 °C [11121[7]
Boiling Point 90 °C at 12 mmHg [L11031[7]
Refractive Index n20/D 1.475 [7]
Appearance (.Zok.)rless to light yellow clear (4]
liquid

Miscible with most organic
Solubility solvents.[1][8] Reacts violently
with water.[1][3][8]

Synthesis and Production

The synthesis of Diphosphoryl chloride can be achieved through several methods. A
common industrial approach involves the controlled reaction of phosphorus pentoxide with
phosphorus pentachloride or other phosphorus oxychlorides.[9]

Other documented methods include:
e The reaction of phosphoryl chloride with a half equivalent of methanol.[10]

e The reaction between phosphoryl chloride and a lower alkoxy phosphoryl dichloride at
temperatures of at least 100°C.[11]

e The reaction of dichlorophosphoric acid with phosphorus pentachloride in the absence of
water.[12]

A general workflow for a lab-scale synthesis is outlined below.

Caption: General workflow for the synthesis of Diphosphoryl chloride.

Key Reactions and Mechanisms
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Diphosphoryl chloride is a potent phosphorylating agent, meaning it efficiently transfers
phosphate groups to other molecules.[9] This reactivity is central to its utility in organic
synthesis.

Hydrolysis: It reacts vigorously with water to hydrolyze into phosphoric acid and hydrochloric
acid.[4] At lower temperatures (-30°C), it can react with water to form dichlorophosphoric acid.

[1]

Vilsmeier-Haack Formylation and Glyoxylation: It is a useful reagent for the Vilsmeier-Haack
formylation and glyoxylation reactions of nucleophilic aromatic compounds.[7][10]

Phosphorylation: The primary utility of Diphosphoryl chloride is its ability to act as a
phosphorylating agent, introducing phosphate groups into organic molecules.[2][9] This is
crucial in the synthesis of various bioactive compounds.

Elimination of CI~ Phosphorylated Product
Nucleophile Nucleophilic Attack Diphosphory! Chloride 9 T
(e.g., R-OH, R-NH2) (Electrophile) Tetrahedral Intermediate |

Byproduct
(e.g., HCI)

Click to download full resolution via product page

Caption: Simplified mechanism of nucleophilic substitution.

Applications in Research and Drug Development

The reactivity of Diphosphoryl chloride makes it a valuable intermediate in several industries.

[31[°]

e Pharmaceutical Synthesis: It is a key reagent for creating complex organophosphorus
compounds that can serve as active pharmaceutical ingredients (APIs) or their
intermediates.[2][3][9] It is used in the synthesis of quetiapine and various nucleosides.[1][8]
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» Agrochemicals: Diphosphoryl chloride is used in the synthesis of pesticides and
herbicides.[2][3][9]

o Materials Science: It is vital for manufacturing flame retardants, which are incorporated into
polymers and textiles to enhance fire safety.[2][3][9] It is also used in the creation of
phosphonic acids for detergents and surfactants.[2][9]

o Organic Synthesis: It serves as a reductive chlorination reagent and is involved in various
coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings.[1][7]

Experimental Protocols

Note: Diphosphoryl chloride is highly reactive and corrosive. All work should be conducted in
a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including
faceshields, gloves, and respirators.[7] Anhydrous conditions are essential.[9]

General Protocol for a Phosphorylation Reaction

o Preparation: Dry all glassware in an oven and cool under an inert atmosphere (e.g., nitrogen
or argon).

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and an inert gas
inlet, dissolve the nucleophilic substrate (e.g., an alcohol or amine) in a suitable anhydrous
solvent (e.g., dichloromethane, acetonitrile).

o Addition of Reagent: Cool the solution in an ice bath. Slowly add Diphosphoryl chloride
dropwise to the stirred solution. The molar ratio of substrate to Diphosphoryl chloride may
need to be optimized.

« Reaction: Allow the reaction to warm to room temperature and stir for a designated period
(monitoring by TLC or LC-MS is recommended).

o Workup: Carefully quench the reaction by slowly adding it to a stirred mixture of ice and a
suitable organic solvent. Separate the organic layer, wash with brine, dry over anhydrous
sodium sulfate, and concentrate under reduced pressure.

« Purification: The crude product can be purified by column chromatography on silica gel.
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Synthesis of Pyrophosphoryl Chloride (lllustrative)

A documented method involves the reaction of phosphoryl chloride with methanol.[10]

e Reaction: 2 POCIs + CH3OH - O(POCI2)2 + CHsCI + HCI

e Procedure: This reaction involves treating phosphoryl chloride with half an equivalent of

methanol. The reaction is typically performed under controlled conditions to manage the

evolution of HCI gas. The resulting pyrophosphoryl chloride is then isolated, often through

distillation under reduced pressure.

Safety and Handling

Diphosphoryl chloride is a hazardous substance and must be handled with extreme care.

Hazard Description Precautionary Measures
Wear appropriate PPE,
o Causes severe skin burns and including chemical-resistant
Corrosivity
eye damage (H314).[7] gloves, goggles, and a face
shield.[7]
) ) Handle and store in a dry, inert
o Reacts violently with water, ] ]
Reactivity ) ) atmosphere. Avoid contact with
releasing toxic gases.[1][4] ]
moisture.[4]
Work in a well-ventilated fume
) Fumes in the air, can be hood. Use a respirator with an
Inhalation o ] ]
harmful if inhaled. appropriate filter (e.g., type
ABEK).[7]
Store in a cool, dry, well-
ventilated area away from
incompatible materials.[3]
Storage

Classified as a combustible,
corrosive hazardous material
(Storage Class 8A).[7]

In case of exposure:
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» Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water for
several minutes.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

« Inhalation: Remove person to fresh air and keep comfortable for breathing.

In all cases, seek immediate medical attention.

This guide is intended for informational purposes only and should not be used as a substitute
for a comprehensive risk assessment before handling this chemical. Always refer to the latest
Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Diphosphoryl chloride | 13498-14-1 [chemicalbook.com]

. chemimpex.com [chemimpex.com]

. hbinno.com [nbinno.com]

. CAS 13498-14-1: Diphosphoryl chloride | CymitQuimica [cymitquimica.com]
. scbt.com [scbt.com]

. chemscene.com [chemscene.com]

. Diphosphoryl chloride 97 13498-14-1 [sigmaaldrich.com]

°
o8 ~ » ol EEN w N =

. Pyrophosphoryl chloride, Thermo Scientific Chemicals 0.5 g | Buy Online | Thermo
Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]

e 9. nbinno.com [nbinno.com]

e 10. Pyrophosphoryl chloride - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b042844?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3263174.htm
https://www.chemimpex.com/products/37315
https://www.nbinno.com/article/other-organic-chemicals/diphosphoryl-chloride-properties-applications-sourcing-vu
https://cymitquimica.com/cas/13498-14-1/
https://www.scbt.com/p/diphosphoryl-chloride-13498-14-1
https://www.chemscene.com/product/13498-14-1.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/381829
https://www.fishersci.fi/shop/products/pyrophosphoryl-chloride-thermo-scientific/11358027
https://www.fishersci.fi/shop/products/pyrophosphoryl-chloride-thermo-scientific/11358027
https://www.nbinno.com/article/other-organic-chemicals/chemistry-diphosphoryl-chloride-synthesis-applications-vu
https://en.wikipedia.org/wiki/Pyrophosphoryl_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. US3034862A - Method for preparing pyrophosphoryl chloride - Google Patents
[patents.google.com]

e 12. GB971664A - Process for the production of pyrophosphoryl chloride - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Diphosphoryl Chloride: A Technical Guide for Scientific
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042844#diphosphoryl-chloride-cas-number-13498-
14-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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